Cas no 927890-62-8 (2-Quinolinamine, 3-[(2-methoxyphenyl)methyl]-)

• Product Name: 2-Quinolinamine, 3-[(2-methoxyphenyl)methyl]-
• CAS No: 927890-62-8
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 1975268
• PubChem ID: 15953868
• Update Time: 2025-04-21

2-Quinolinamine, 3-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 3-[(2-methoxyphenyl)methyl]-
• 3-[(2-methoxyphenyl)methyl]quinolin-2-amine
• DTXSID40580452
• SCHEMBL3218795
• 3-(2-Methoxybenzyl)quinolin-2-amine
• XHPAZPQMGOMNPV-UHFFFAOYSA-N
• 927890-62-8

• Inchi： 1S/C17H16N2O/c1-20-16-9-5-3-7-13(16)11-14-10-12-6-2-4-8-15(12)19-17(14)18/h2-10H,11H2,1H3,(H2,18,19)
• InChI Key： XHPAZPQMGOMNPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC1C(N)=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 264.126263138Da
• Monoisotopic Mass: 264.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.1Ų